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Compound of Interest

Compound Name: ML230

Cat. No.: B15623331

Technical Support Center: ML230

This technical support center provides guidance on the degradation and storage of the
chemical compound ML230. Due to limited publicly available data for this specific molecule,
this guide also includes general best practices for handling and storing novel chemical
compounds.

Frequently Asked Questions (FAQS)

Q1: What is ML230?

Al: ML230 is a chemical compound with the molecular formula C25H21N503 and a molecular
weight of 439.47 g/mol . Its full chemical name is (4-(5-(Furan-2-yl)-2-phenylpyrazolo[1,5-
a]pyrimidin-7-yl)piperazin-1-yl)(furan-3-yl)methanone. It is identified by the Chemical Abstracts
Service (CAS) number 1224185-33-7 and PubChem CID 44640177.

Q2: What are the recommended storage conditions for ML230?

A2: Specific storage conditions for ML230 are not readily available in public literature.
However, for novel compounds with limited stability data, the following general storage
guidelines are recommended to minimize degradation:
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Storage Format Temperature Atmosphere Light Conditions

Protect from light

) -20°C or -80°C (long- Inert gas (e.g., argon (store in an amber vial
Solid (Powder) ) )
term) or nitrogen) or foil-wrapped
container)

4°C (short-term) Dessicated Protect from light

S Tightly sealed )
Solution (in DMSO) -80°C ] Protect from light

container

Q3: How should | prepare and store solutions of ML2307?

A3: For biological assays, ML230 is typically dissolved in an organic solvent such as dimethyl
sulfoxide (DMSO).

e Protocol for Preparing a Stock Solution:

o Allow the solid compound to equilibrate to room temperature before opening the vial to
prevent condensation of moisture.

o Add the appropriate volume of high-purity, anhydrous DMSO to the vial to achieve the

desired stock concentration.
o Vortex or sonicate briefly to ensure complete dissolution.

o Aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-thaw
cycles.

o Store the aliquots at -80°C in tightly sealed, light-protected vials.
Q4: What is the known biological activity or mechanism of action of ML230?

A4: The specific biological target and mechanism of action for ML230 have not been detailed in
publicly accessible scientific literature. However, the pyrazolo[1,5-a]pyrimidine core structure is
found in compounds that have been investigated for various biological activities, including
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antiviral effects and kinase inhibition. Therefore, it is plausible that ML230 may interact with

protein kinases or other enzymes involved in cellular signaling.

Troubleshooting Guide

Issue

Potential Cause

Recommended Action

Inconsistent experimental

results

Compound degradation due to

improper storage.

Prepare fresh stock solutions
from solid material. Ensure
aliquots are used for single
experiments to avoid freeze-

thaw cycles.

Inaccurate concentration of

stock solution.

Verify the accuracy of the
balance used for weighing the
solid compound. Ensure the
compound is fully dissolved in

the solvent.

Precipitation of the compound

in agueous media

Low solubility of the compound

in aqueous buffers.

Decrease the final
concentration of the compound
in the assay. Increase the
percentage of DMSO in the
final solution (ensure solvent

tolerance of the assay).

Compound instability at
experimental temperature or
pH.

Perform a solubility and
stability test of the compound
in the assay buffer prior to the

main experiment.

Experimental Workflow & Signaling Pathway

Diagrams

As the specific signaling pathway for ML230 is not defined, a generalized experimental

workflow for characterizing a novel compound is provided below.
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Compound Preparation & QC
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|
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|
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Caption: A general experimental workflow for a novel compound.
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Storage Conditions

Low Temperature (-20°C to -80°C) Dessication / Inert Atmosphere Protection from Light

Compound Stability

Minimized Degradation

Data %uality

Reproducible Experimental Results

Click to download full resolution via product page

Caption: Relationship between storage and experimental reproducibility.

 To cite this document: BenchChem. [ML230 degradation and storage conditions].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15623331#mI230-degradation-and-storage-
conditions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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